(S)-2-(2,5-Difluorophenyl)pyrrolidine
Overview
Description
Pyrrolidine is a cyclic amine, and its derivatives are often used in the synthesis of natural products and pharmaceuticals . Pyrrolidine and its derivatives have been exploited to access many frameworks, including alkaloids belonging to the Aspidosperma, Stemona, and batzelladine families .
Synthesis Analysis
Pyrrolidine derivatives can be synthesized from pyrrole scaffolds . An efficient methodology for the synthesis of N-(pyrrolidine-3-ylidenemethyl)acetamides has been demonstrated . This process involves the initial formation of the pyrrolidin-3-ylidenemethylium carbocation .
Molecular Structure Analysis
Pyrrolidine is a five-membered ring with four carbon atoms and one nitrogen atom. The derivatives of pyrrolidine often involve substitutions at various positions on the ring .
Chemical Reactions Analysis
Pyrrolidine derivatives can be synthesized through various chemical reactions. For instance, a five-component spiro-pyrrolidine construction can be achieved in microdroplets and thin films . Another example is the synthesis of N-(pyrrolidine-3-ylidenemethyl)acetamides mediated by triflic acid .
Physical And Chemical Properties Analysis
The physical and chemical properties of pyrrolidine derivatives can vary widely depending on their structure. For instance, the encapsulation of organocatalysts, such as proline and related derivatives, into a porous material, can construct a novel heterogeneous catalyst .
Scientific Research Applications
1. Chiral Pyrrolidine Functionalized Metal–Organic Frameworks (MOFs) and Covalent-Organic Frameworks (COFs) Chiral pyrrolidine functionalized MOFs and COFs are synthesized using proline and related derivatives, including “(S)-2-(2,5-Difluorophenyl)pyrrolidine”. These frameworks are used as novel heterogeneous catalysts and platforms to mimic and explore the catalytic processes in biological systems .
Accelerated Five-Component Spiro-Pyrrolidine Construction
“(S)-2-(2,5-Difluorophenyl)pyrrolidine” is used in the accelerated construction of five-component spiro-pyrrolidines. This process is achieved in microdroplets and thin films, with the deposition method and mild heating being crucial factors for product formation .
Substituted Pyrrolidine Derivatives
“(S)-2-(2,5-Difluorophenyl)pyrrolidine” is used in the preparation of substituted pyrrolidine derivatives. These derivatives have various applications in medicinal chemistry and drug discovery .
Mechanism of Action
Future Directions
properties
IUPAC Name |
(2S)-2-(2,5-difluorophenyl)pyrrolidine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2N/c11-7-3-4-9(12)8(6-7)10-2-1-5-13-10/h3-4,6,10,13H,1-2,5H2/t10-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCXSNNVYILYEBC-JTQLQIEISA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)C2=C(C=CC(=C2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](NC1)C2=C(C=CC(=C2)F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F2N | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-2-(2,5-Difluorophenyl)pyrrolidine | |
CAS RN |
1217630-38-0 | |
Record name | 2-(2,5-Difluorophenyl)pyrrolidine, (S)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=1217630380 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(2,5-Difluorophenyl)pyrrolidine, (S)- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/4GW6SQ4DM7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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